4-(5-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole
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Overview
Description
4-(5-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole is a useful research compound. Its molecular formula is C18H18FN3O2S3 and its molecular weight is 423.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiviral Activities
Compounds related to 4-(5-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole have been investigated for their antimicrobial and antiviral properties. For instance, derivatives of piperazine with fluoro-phenyl substituents have shown potent antimicrobial activity against various pathogens, including gram-negative bacteria and fungi (Reddy et al., 2013). Another study reported that piperazine-1-yl-1H-indazole derivatives exhibited notable antiviral activities (Balaraju et al., 2019).
Pesticidal Activities
The chemical has been explored for its potential in pest control. A study on piperidine derivatives, which share structural similarities, demonstrated significant larvicidal and fungicidal activities, suggesting its potential in agricultural applications (Choi et al., 2015).
Anticancer Potential
Some compounds structurally related to this compound have shown promise in cancer research. A study highlighted the anticancer efficacy of polyfunctional substituted 1,3-thiazoles, particularly those with a piperazine substituent, in various cancer cell lines (Turov, 2020).
Antioxidant Properties
Compounds with a 4´-(substituted phenyl)piperazin-1´-yl moiety, akin to the chemical , have been evaluated for their antioxidant properties, showing promising results in scavenging free radicals (Malík et al., 2017).
Synthesis and Structural Studies
Research has been conducted on the synthesis and structural analysis of related compounds. Studies include the exploration of various synthesis methods and X-ray diffraction studies to elucidate the structure of these compounds, which is crucial for understanding their biological activities (Sanjeevarayappa et al., 2015).
Mechanism of Action
Target of action
The compound contains a piperazine ring, which is a common feature in many drugs that target the central nervous system . The fluorophenyl group might interact with specific receptors or enzymes in the body, but without specific studies, it’s hard to determine the exact targets.
Mode of action
The mode of action would depend on the specific targets of the compound. For example, if it targets a receptor, it might act as an agonist (activating the receptor) or an antagonist (blocking the receptor). The sulfonyl group could potentially form hydrogen bonds with its target, influencing the compound’s activity .
Biochemical pathways
Without specific information, it’s hard to determine the exact biochemical pathways this compound might affect. Compounds with similar structures have been shown to have various biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
4-[5-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylthiophen-2-yl]-2-methyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O2S3/c1-13-20-16(12-25-13)17-6-7-18(26-17)27(23,24)22-10-8-21(9-11-22)15-4-2-14(19)3-5-15/h2-7,12H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMEKBDVEVARDGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=C(S2)S(=O)(=O)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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